N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C12H12N4O6/c17-8(5-16-9(18)1-2-10(16)19)13-12-15-14-11(22-12)7-6-20-3-4-21-7/h6H,1-5H2,(H,13,15,17)
• InChI Key: XWBGZLUBVHKVIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=NN=C(O2)C3=COCCO3
• Molecular Formula: C12H12N4O6
• Molecular Weight: 308.25 g/mol

Description

N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C12H12N4O6 and its molecular weight is 308.25. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Assessment

Fused heterocyclic triazoles, which share a structural resemblance with the subject compound, have garnered attention for their varied biological properties. Research focused on the synthesis of novel acetamides incorporating an oxadiazole cycle has revealed the potential for these compounds in biological applications. The synthesis methodology developed allows for the generation of diverse functionalized triazolopyridine derivatives, underlining the versatility and applicability of these compounds in pharmacological studies (Karpina et al., 2019).

Antimicrobial and Anti-enzymatic Potential

Derivatives of 1,3,4-oxadiazole and acetamide have been designed and synthesized, exhibiting antibacterial and anti-enzymatic properties. These compounds were evaluated for their potential against various bacterial strains, showcasing the utility of oxadiazole derivatives in addressing bacterial infections. The structural elucidation and the exploration of their biological activities underscore the promise of these compounds in antimicrobial research (Nafeesa et al., 2017).

Novel Inhibitors and Synthetic Approaches

Research into novel inhibitors for specific proteins has led to the synthesis of compounds with significant pharmacokinetic properties. By manipulating the core structures similar to the subject compound, researchers have developed potent inhibitors with potential therapeutic applications. Such investigations not only highlight the chemical versatility of these compounds but also their potential in drug discovery (Latli et al., 2015).

Versatile Synthons for Acetamidines

The use of oxadiazole derivatives as versatile synthons in the synthesis of acetamidines demonstrates the compound's utility in organic synthesis. These synthons have shown stability under various conditions, providing a valuable tool in the development of new chemical entities. This research underscores the synthetic utility of oxadiazole derivatives in constructing complex molecules (Moormann et al., 2004).